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Compound of Interest

Compound Name: Agarospirol

Cat. No.: B1665057 Get Quote

Agarospirol is a sesquiterpenoid compound naturally found in agarwood, the resinous

heartwood of Aquilaria trees. This technical overview details its fundamental molecular and

physical characteristics.

Molecular Formula and Molar Mass
The chemical properties of agarospirol are summarized in the table below, providing a clear

reference for its molecular composition and weight.

Property Value Source

Molecular Formula C15H26O [1][2][3][4][5]

Molar Mass 222.37 g/mol [2][3][4][5]

Structural and Chemical Identifiers
For precise identification and use in experimental and computational settings, the following

identifiers are provided for agarospirol.
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Identifier Type Identifier

CAS Number 1460-73-7

IUPAC Name
2-((2R,5R,10R)-6,10-Dimethylspiro[4.5]dec-6-

en-2-yl)propan-2-ol

Logical Relationship of Core Properties
The following diagram illustrates the foundational relationship between the elemental

composition of agarospirol and its resulting molecular weight.

Figure 1. Derivation of Molar Mass from Molecular Formula
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Caption: Relationship between molecular formula and molar mass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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